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Compound of Interest

Compound Name: 4-Octylphenol-d17

Cat. No.: B1142874 Get Quote

This document provides immediate and essential safety protocols, handling procedures, and

disposal plans for 4-Octylphenol-d17, tailored for researchers, scientists, and professionals in

drug development.

Physicochemical and Hazard Information
Proper handling of 4-Octylphenol-d17 requires a clear understanding of its physical properties

and potential hazards. This deuterated compound is a solid, appearing as an off-white to yellow

substance.[1] Key quantitative data is summarized below for easy reference.

Property Value

Physical State Solid[1]

Appearance Off-white to yellow[1]

Molecular Weight 223.43 g/mol [2][3]

Melting Point 44 - 45 °C (111 - 113 °F)[1]

Boiling Point 150 °C (302 °F) at 5 hPa[1]

Flash Point 113 °C (235 °F)[1]

Solubility Slightly soluble in Chloroform, Methanol[3]
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Hazard Description

Eye Contact Causes serious eye damage.[1]

Skin Contact
May be harmful if absorbed through the skin and

causes severe skin burns.[1]

Inhalation
May be harmful if inhaled and can cause

respiratory tract irritation.[1]

Ingestion May be harmful if swallowed.[1]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is mandatory when handling 4-Octylphenol-
d17 to mitigate exposure risks. The following table outlines the required PPE.
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Body Part Required PPE Specification

Eyes/Face
Safety glasses with side-

shields or face shield

Must conform to NIOSH (US)

or equivalent standards.

Hands Chemical-resistant gloves

Dispose of contaminated

gloves after use in accordance

with good laboratory practices.

Body Protective clothing

Impervious clothing is required.

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.

Respiratory
Fume hood or approved

respirator

Use in a well-ventilated area,

preferably a laboratory fume

hood.[1] If a respirator is the

sole means of protection, use

a full-face supplied air

respirator. Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US).[1]

Procedural Workflow for Handling and Disposal
The following diagram illustrates the standard operating procedure for the safe handling and

disposal of 4-Octylphenol-d17. Adherence to these steps is critical to ensure personnel safety

and environmental protection.
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Workflow for Handling and Disposal of 4-Octylphenol-d17

Preparation

Handling

Accidental Release

Disposal

Consult Safety Data Sheet (SDS)

Don Appropriate PPE

Work in a Fume Hood

Avoid Dust/Aerosol Formation

Prevent Skin and Eye Contact

Collect Waste in a Labeled, Sealed Container

Use Personal Protective Equipment

Pick Up and Arrange Disposal Without Creating Dust

Keep in Suitable, Closed Containers for Disposal

Contact Licensed Professional Waste Disposal Service

Click to download full resolution via product page

Safe handling workflow for 4-Octylphenol-d17.
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Detailed Experimental Protocols
Storage: Store 4-Octylphenol-d17 at room temperature in a dry, well-ventilated area.[1] Keep

the container tightly closed to prevent contamination and exposure to moisture.

Handling:

Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure all

necessary PPE is correctly donned.

Working Environment: All handling of 4-Octylphenol-d17 must be conducted within a

certified laboratory fume hood to minimize inhalation exposure.[1]

Manipulation: When weighing or transferring the compound, do so carefully to avoid the

formation of dust and aerosols.[1] Avoid all direct contact with skin and eyes.[1]

Accidental Release Measures: In the event of a spill, ensure adequate ventilation and wear

appropriate PPE.[1] Carefully sweep up the solid material, avoiding dust generation, and place

it into a suitable, closed container for disposal.[1] Do not allow the product to enter drains.[1]

Disposal Plan: All waste containing 4-Octylphenol-d17 must be treated as hazardous.

Collect all contaminated materials (e.g., gloves, wipes, and the chemical itself) in a

designated, sealed, and clearly labeled waste container.

Dispose of the material through a licensed professional waste disposal service.[1] Do not

dispose of it with regular laboratory trash.

First Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes.[1] Remove contact lenses if

present and easy to do so. Continue rinsing.

Seek immediate medical attention.[1]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing.

Seek medical attention.[1][4]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.[1]

In all cases of exposure, it is imperative to show the Safety Data Sheet to the attending medical

professional.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1142874#personal-protective-equipment-for-
handling-4-octylphenol-d17]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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